Cas no 1403894-04-1 ((1S,2R)-2-methoxycyclopentane-1-carboxylic acid)

• Product Name: (1S,2R)-2-methoxycyclopentane-1-carboxylic acid
• CAS No: 1403894-04-1
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5304100
• Update Time: 2026-03-10

(1S,2R)-2-methoxycyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-Methoxycyclopentane-1-carboxylicacid
• (1S,2R)-2-Methoxycyclopentane-1-carboxylic acid
• (1S,2R)-2-methoxycyclopentane-1-carboxylic acid

• Inchi： 1S/C7H12O3/c1-10-6-4-2-3-5(6)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6+/m0/s1
• InChI Key： KHFKWNMKMOBOLL-NTSWFWBYSA-N
• SMILES： O(C)[C@@H]1CCC[C@@H]1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5

Additional information on (1S,2R)-2-methoxycyclopentane-1-carboxylic acid

Recent Advances in the Study of (1S,2R)-2-Methoxycyclopentane-1-carboxylic Acid (CAS: 1403894-04-1)

The compound (1S,2R)-2-methoxycyclopentane-1-carboxylic acid (CAS: 1403894-04-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopentane derivative is of particular interest due to its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its stereochemical properties and its role in modulating biological activity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of (1S,2R)-2-methoxycyclopentane-1-carboxylic acid as a key intermediate in the synthesis of protease inhibitors. The researchers demonstrated that the stereochemistry of this compound plays a critical role in its binding affinity to target enzymes, highlighting its potential for the design of selective inhibitors. The study employed molecular docking simulations and enzymatic assays to validate the compound's efficacy, providing a robust foundation for further drug development efforts.

In addition to its applications in protease inhibition, (1S,2R)-2-methoxycyclopentane-1-carboxylic acid has also been explored in the context of anti-inflammatory drug development. A recent preprint on bioRxiv detailed its incorporation into a series of novel nonsteroidal anti-inflammatory drugs (NSAIDs). The researchers reported that derivatives of this compound exhibited improved pharmacokinetic properties, including enhanced bioavailability and reduced gastrointestinal toxicity, compared to traditional NSAIDs. These findings suggest that (1S,2R)-2-methoxycyclopentane-1-carboxylic acid could serve as a valuable scaffold for the next generation of anti-inflammatory therapies.

Another area of active research involves the use of (1S,2R)-2-methoxycyclopentane-1-carboxylic acid in the synthesis of chiral ligands for asymmetric catalysis. A 2024 study in Organic Letters described its application in the development of palladium-catalyzed cross-coupling reactions. The study highlighted the compound's ability to induce high enantioselectivity, making it a promising candidate for the production of enantiomerically pure pharmaceuticals. This research underscores the versatility of (1S,2R)-2-methoxycyclopentane-1-carboxylic acid in both medicinal and synthetic chemistry.

Despite these promising developments, challenges remain in the large-scale production and purification of (1S,2R)-2-methoxycyclopentane-1-carboxylic acid. Recent advancements in biocatalysis, however, offer potential solutions. A 2023 paper in ACS Catalysis reported the use of engineered enzymes to achieve high-yield synthesis of the compound with excellent enantiomeric excess. This biocatalytic approach not only addresses scalability issues but also aligns with the growing demand for sustainable and environmentally friendly synthetic methods.

In conclusion, (1S,2R)-2-methoxycyclopentane-1-carboxylic acid (CAS: 1403894-04-1) represents a versatile and valuable compound in contemporary chemical biology and pharmaceutical research. Its applications span drug discovery, asymmetric synthesis, and biocatalysis, with recent studies highlighting its potential to address unmet medical needs and improve synthetic methodologies. Continued research into its properties and applications is likely to yield further innovations in the coming years.